![molecular formula C8H18N4OSi B8752113 1-{[2-(Trimethylsilyl)ethoxy]methyl}-1H-1,2,4-triazol-3-amine CAS No. 921760-98-7](/img/structure/B8752113.png)
1-{[2-(Trimethylsilyl)ethoxy]methyl}-1H-1,2,4-triazol-3-amine
Cat. No. B8752113
M. Wt: 214.34 g/mol
InChI Key: FDYBRMAUMVTGHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07935712B2
Procedure details
2-(4H-[1,2,4]Triazol-3-yl)-isoindole-1,3-dione (1.60 g, 7.48 mmol) was dissolved in DMF (16 ml) and NaH (55% in oil, 500 mg, 11.5 mmol) and SEMCl (2.00 g, 12.0 mmol) was added thereto at room temperature. After stirring at 50° C. for 5 h, the reaction mixture was diluted with EtOAc. The mixture was poured into diluted HCl aq. and the organic layer was washed with brine, dried over MgSO4. The desiccant was removed through filtration and the filtrate was concentrated under reduced pressure. The residue was dissolved in THF (16 ml) and MeOH (16 ml), and hydrazine hydrate (561 mg, 11.2 mmol) was added thereto. After stirred at room temperature for 15 h, the mixture was concentrated in vacuo. The residue was suspended in EtOAc and the desiccant was removed through filtration and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/EtOAc=5/5 to 0/10) to obtain the intended compound as a colorless solid.
Name
Identifiers
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REACTION_CXSMILES
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[N:1]1[N:2]=[C:3]([N:6]2C(=O)C3C(=CC=CC=3)C2=O)[NH:4][CH:5]=1.[H-].[Na+].[CH3:19][Si:20]([CH2:23][CH2:24][O:25][CH2:26]Cl)([CH3:22])[CH3:21].Cl.O.NN>CN(C=O)C.CCOC(C)=O.CO>[NH2:6][C:3]1[N:4]=[CH:5][N:1]([CH2:26][O:25][CH2:24][CH2:23][Si:20]([CH3:22])([CH3:21])[CH3:19])[N:2]=1 |f:1.2,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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1.6 g
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Type
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reactant
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Smiles
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N=1N=C(NC1)N1C(C2=CC=CC=C2C1=O)=O
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Name
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|
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Quantity
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16 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
Cl
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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solvent
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|
Smiles
|
CCOC(=O)C
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Step Five
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Name
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|
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Quantity
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561 mg
|
|
Type
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reactant
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|
Smiles
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O.NN
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|
Name
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|
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Quantity
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16 mL
|
|
Type
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solvent
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|
Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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|
Details
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After stirring at 50° C. for 5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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at room temperature
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WASH
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Type
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WASH
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Details
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the organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over MgSO4
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The desiccant was removed through filtration
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
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the filtrate was concentrated under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The residue was dissolved in THF (16 ml)
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STIRRING
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Type
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STIRRING
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|
Details
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After stirred at room temperature for 15 h
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|
Duration
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15 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the mixture was concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the desiccant was removed through filtration
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography (hexane/EtOAc=5/5 to 0/10)
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
